Cas no 33148-82-2 (ethyl 5-acetylthiophene-2-carboxylate)

• Product Name: ethyl 5-acetylthiophene-2-carboxylate
• CAS No: 33148-82-2
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• CID: 2108989
• PubChem ID: 18737820
• Update Time: 2025-04-21

ethyl 5-acetylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-acetylthiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 5-acetyl-, ethyl ester
• 5-Acetyl-thiophene-2-carboxylic acid ethyl ester
• AKOS006228847
• 33148-82-2
• DTXSID40595900
• CS-0497675
• PDIKYTHWLCYLEG-UHFFFAOYSA-N
• F94895
• DA-06808
• SCHEMBL3253491

• Inchi： 1S/C9H10O3S/c1-3-12-9(11)8-5-4-7(13-8)6(2)10/h4-5H,3H2,1-2H3
• InChI Key： PDIKYTHWLCYLEG-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1C(=O)OCC

Computed Properties

• Exact Mass: 198.03506535Da
• Monoisotopic Mass: 198.03506535Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.6Ų